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Compound of Interest

Compound Name: Water-180

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Executive Summary

Water-180 (H2!80), a naturally occurring, stable isotope of water, is a cornerstone of modern
scientific research and medical diagnostics. Contrary to any potential misconception, Water-
180 is not radioactive. Its unique nuclear properties make it an indispensable tool in a
multitude of applications, from metabolic research and environmental studies to its critical role
as a precursor in the production of the most widely used radiotracer in Positron Emission
Tomography (PET), [*8F]fluorodeoxyglucose ([*8F]FDG). This guide provides a comprehensive
overview of the stability, properties, and applications of Water-180, with a focus on the
technical details relevant to researchers and professionals in drug development.

The Stability of Oxygen Isotopes

Oxygen, the most abundant element in the Earth's crust, has three stable isotopes: Oxygen-16
(*°0), Oxygen-17 (*’0O), and Oxygen-18 (*80).[1][2][3] The stability of an atomic nucleus is
determined by the balance of protons and neutrons. The nuclei of these three isotopes do not
undergo spontaneous radioactive decay.[4] In contrast, there are several known radioactive
isotopes of oxygen, all of which are short-lived.[1][2] The most stable among these
radioisotopes is Oxygen-15 (*>0), with a half-life of approximately 122 seconds.[1][5]

Water-180 is chemically identical to the more common H21°0O, but it is heavier due to the two
extra neutrons in the oxygen atom.[6] This difference in mass, while not affecting its chemical
reactivity in most biological and chemical processes, allows for its use as a tracer.[6][7]
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Physical and Chemical Properties of Water-180

The primary distinction between H2180 and H21°0 lies in their physical properties, which are a
direct consequence of the mass difference. These properties are summarized in the table

below.
Property Water-160 (H2'€0) Water-180 (H2'20)
Molecular Weight ~18.015 g/mol ~20.015 g/mol [8]
Density at 20°C ~0.998 g/mL ~1.11 g/mL[9]
Boiling Point 100 °C ~100 °CJ[9]
Melting Point 0°C ~0 °C[9]
Natural Abundance of Oxygen
sotope 99.76% (250)[3][10] 0.20% (180)[11][12]
Radioactivity Stable Stable[4][6]

Production of High-Purity Water-180

Due to its low natural abundance, Water-180 for scientific and medical applications must be
enriched. The most common method for this is the cryogenic distillation of oxygen. This
process leverages the slight difference in boiling points between 160 and 180. Taiyo Nippon
Sanso has developed a unique ultra-high purity cryogenic oxygen separation technology that
can produce highly enriched Oxygen-180 (over 98 atom%) more efficiently than conventional
distillation.[13] The enriched 80 gas is then typically combined with hydrogen to synthesize
high-purity H2180.[14]

Key Applications of Water-180

The stable, non-radioactive nature of Water-180 makes it a versatile tool in various scientific
disciplines.

Precursor for Radiopharmaceutical Production
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The most significant application of Water-180 is in the production of the radioisotope Fluorine-
18 (8F).[10] High-purity H2180 is bombarded with protons in a cyclotron or linear accelerator.
[11] This nuclear reaction, 8O(p,n)*8F, produces 8F, which is then used to synthesize
[*8F]fluorodeoxyglucose ([*8F]FDG), the most commonly used tracer in PET imaging for
oncology, neurology, and cardiology.[14]

Production of [*8F]FDG

(from Cyclotron) o
B e Synthesis with [°FIFDG
180(p,n)18F reaction Deoxyglucose
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Production pathway of the PET tracer [*8F]FDG from Water-180.

Metabolic Research and Isotopic Labeling

Water-180 serves as a valuable tracer in metabolic studies.[15] When H2180 is consumed, the
180 isotope is incorporated into various metabolic pathways, allowing researchers to track the
flow of oxygen and water in biological systems.[7] This technique, known as stable isotope
probing (SIP), is used to investigate microbial growth and death in environmental samples.[16]
Unlike deuterated water (D20), which can exhibit toxicity and alter metabolic rates, H2180 is
considered a more accurate and safer tracer for studying metabolic functions.[7]
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Workflow for metabolic tracing using Water-180.

Environmental and Climate Studies

The ratio of 180 to %0 (expressed as 6!20) in natural archives such as ice cores, ocean
sediments, and fossils provides a powerful proxy for past climate conditions.[4][17] This is
because the lighter H21°O evaporates more readily than the heavier H2180.[4] Therefore, the
isotopic composition of precipitation is temperature-dependent.[18] By analyzing the 3180
values in these archives, scientists can reconstruct past temperatures and understand long-

term climate change.[3]

Experimental Protocols
Measurement of ‘20 Abundance

The isotopic composition of oxygen is typically determined using Isotope Ratio Mass
Spectrometry (IRMS).
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Methodology:

o Sample Preparation: Water samples are converted to a gas, usually CO2z or Oz, that can be
ionized in the mass spectrometer. For CO2 equilibration, a known amount of COz: is allowed
to equilibrate with the water sample, and the oxygen isotopes are exchanged between the
water and the CO..

« Introduction to Mass Spectrometer: The gas is introduced into the ion source of the mass
spectrometer, where it is ionized.

o Mass Separation: The resulting ions are accelerated and passed through a magnetic field,
which separates them based on their mass-to-charge ratio.

» Detection: The abundance of each isotopic species (e.g., 12C1*0°0, 12C18016Q) is measured
by a detector.

o Data Analysis: The ratio of the heavier to the lighter isotope is calculated and compared to a
standard, typically Vienna Standard Mean Ocean Water (VSMOW). The results are
expressed in delta notation (3'80) in parts per thousand (%o).[19]

Production of [*8F]FDG

Experimental Workflow:

o Target Loading: A target, typically made of a material like titanium, is filled with high-purity
H2180.[11]

o Proton Bombardment: The target is bombarded with a high-energy proton beam from a
cyclotron. The typical energy of the proton beam is around 18 MeV.[11]

e 18F Production: The nuclear reaction 8O(p,n)8F occurs, producing aqueous 8F~ ions.

 Purification: The irradiated water is purified to remove any impurities, such as trace amounts
of tritium produced from the 180O(p,t)1°0O reaction and ions leached from the target material.
[11]

o Radiosynthesis: The purified 18F~ is used in a rapid chemical synthesis with a precursor
molecule (e.g., mannose triflate) to produce [*®F]FDG.
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e Quality Control: The final [*8F]FDG product undergoes rigorous quality control tests to ensure
its purity, sterility, and radiochemical identity before being administered to patients.

Conclusion

Water-180 is a stable, non-radioactive isotope of water with significant utility across multiple
scientific fields. Its physical properties, particularly its increased mass compared to H21°0O,
allow it to be used as a powerful tracer in metabolic and environmental research. Furthermore,
its role as the primary precursor for the production of the critical PET radiotracer, [*8F]FDG,
underscores its importance in modern medical diagnostics. A thorough understanding of the
properties and applications of Water-180 is essential for researchers and professionals in drug
development and related scientific disciplines.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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